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Compound of Interest

Compound Name: 1,2-Diethoxyethane

Cat. No.: B108276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-dimethoxyethane, commonly

known as monoglyme, a versatile aprotic solvent widely employed in chemical synthesis and

various industrial applications. This document details its discovery and history, physical and

chemical properties, synthesis methods, and its role in significant organic reactions. It includes

detailed experimental protocols and visual diagrams to elucidate its mechanism of action as a

coordinating solvent.

Discovery and History
The development of 1,2-dimethoxyethane is intrinsically linked to the broader history of ether

synthesis. The Williamson ether synthesis, discovered by Alexander Williamson in 1850,

provided a general method for preparing ethers by reacting an alkoxide with an alkyl halide.[1]

[2] This SN2 reaction became a foundational method for the synthesis of both symmetrical and

unsymmetrical ethers.[1][2]

While a definitive first synthesis of 1,2-dimethoxyethane is not readily available in historical

records, its preparation follows the principles of the Williamson synthesis.[3] One common

laboratory method involves the reaction of ethylene glycol monomethyl ether with sodium metal

to form the alkoxide, which is then reacted with methyl chloride.[3] Industrially, monoglyme is

primarily produced through the reaction of dimethyl ether with ethylene oxide.[4] More

sustainable and efficient methods, such as the etherification of ethylene glycol with methanol

using zeolite catalysts, have also been developed.[5][6]
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Physicochemical Properties
1,2-Dimethoxyethane is a colorless liquid with a characteristic ethereal odor.[7] It is a polar

aprotic solvent, miscible with water and a wide range of organic solvents.[4] Its key physical

and chemical properties are summarized in the table below.

Property Value

Molecular Formula C4H10O2

Molar Mass 90.12 g/mol

Appearance Colorless liquid

Density 0.867 g/mL at 25 °C

Melting Point -58 °C

Boiling Point 85 °C

Flash Point -6 °C

Vapor Pressure 48 mmHg at 20 °C

Vapor Density 3.1 (vs air)

Solubility in Water Miscible

Refractive Index n20/D 1.379

Sources:[4][7]

Synthesis of 1,2-Dimethoxyethane
Two primary methods for the synthesis of 1,2-dimethoxyethane are the Williamson ether

synthesis, typically used for laboratory-scale preparations, and the industrial production from

ethylene oxide.

Williamson Ether Synthesis
This method involves the deprotonation of an alcohol to form an alkoxide, which then acts as a

nucleophile to displace a halide from an alkyl halide.[1]
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Step 1: Deprotonation

Step 2: Nucleophilic Substitution (SN2)

2-Methoxyethanol
Sodium 2-methoxyethoxide

  + 2 Na

Sodium

Hydrogen Gas
  + H₂

Sodium 2-methoxyethoxide

1,2-Dimethoxyethane  + CH₃Cl

Chloromethane

Sodium Chloride
  + NaCl

Click to download full resolution via product page

Figure 1: Williamson Ether Synthesis of 1,2-Dimethoxyethane.

Industrial Production
The primary industrial route involves the reaction of dimethyl ether with ethylene oxide, typically

catalyzed by a Lewis acid.[4]
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Dimethyl Ether

1,2-Dimethoxyethane

  +

Ethylene Oxide
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Start

Prepare Anhydrous Glassware and Reagents

Add Mg Turnings and 1,2-Dimethoxyethane (DME) to Flask

Slowly Add Alkyl/Aryl Halide in DME

Initiate and Maintain Reflux

Cool Reaction to Room Temperature

Slowly Add Carbonyl Compound in DME

Aqueous Workup (e.g., NH₄Cl solution)

Extraction and Purification

End
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Start

Combine Aryl Halide, Boronic Acid/Ester, and Base

Add 1,2-Dimethoxyethane (and Water if applicable)

Degas the Reaction Mixture

Add Palladium Catalyst and Ligand

Heat Reaction under Inert Atmosphere

Monitor Reaction Progress (TLC, GC, etc.)

Cool to Room Temperature and Perform Aqueous Workup

Purify Product (e.g., Chromatography)

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b108276?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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